Cas no 914637-39-1 (2-Iodo-6-(trifluoromethyl)benzoic acid)

2-Iodo-6-(trifluoromethyl)benzoic acid is a versatile aromatic carboxylic acid derivative featuring both an iodine substituent and a trifluoromethyl group on the benzene ring. The iodine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the electron-withdrawing trifluoromethyl group influences reactivity and stability. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its structural motifs are leveraged for bioactive molecule development. Its high purity and well-defined reactivity make it a reliable intermediate for constructing complex aromatic frameworks. The compound is typically handled under standard laboratory conditions, with stability suitable for diverse synthetic applications.
2-Iodo-6-(trifluoromethyl)benzoic acid structure
914637-39-1 structure
Product Name:2-Iodo-6-(trifluoromethyl)benzoic acid
CAS No:914637-39-1
MF:C8H4F3IO2
MW:316.015845298767
CID:1029275
PubChem ID:26985469
Update Time:2025-10-31

2-Iodo-6-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-6-(trifluoromethyl)benzoic acid
    • MFCD08741385
    • A843940
    • 2-Iodo-6-(trifluoromethyl)benzoicacid
    • DTXSID60650444
    • QIWGTWGTMFLVAQ-UHFFFAOYSA-N
    • 914637-39-1
    • Inchi: 1S/C8H4F3IO2/c9-8(10,11)4-2-1-3-5(12)6(4)7(13)14/h1-3H,(H,13,14)
    • InChI Key: QIWGTWGTMFLVAQ-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(C(F)(F)F)=C1C(=O)O

Computed Properties

  • Exact Mass: 315.92081g/mol
  • Monoisotopic Mass: 315.92081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

2-Iodo-6-(trifluoromethyl)benzoic acid Pricemore >>

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Additional information on 2-Iodo-6-(trifluoromethyl)benzoic acid

Comprehensive Overview of 2-Iodo-6-(trifluoromethyl)benzoic acid (CAS 914637-39-1): Properties, Applications, and Industry Insights

2-Iodo-6-(trifluoromethyl)benzoic acid (CAS 914637-39-1) is a highly specialized halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its molecular formula, C8H4F3IO2, reflects a balance of reactivity and stability, making it invaluable for cross-coupling reactions and medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like 2-Iodo-6-(trifluoromethyl)benzoic acid has surged due to their enhanced bioavailability and metabolic stability. Researchers frequently search for "trifluoromethyl group effects in drug design" or "iodo-substituted aromatic acids," highlighting the compound's relevance in modern drug discovery. Its CAS 914637-39-1 is often referenced in patents related to kinase inhibitors and antiviral agents, aligning with trends in targeted therapies.

The synthesis of 2-Iodo-6-(trifluoromethyl)benzoic acid typically involves electrophilic iodination of pre-functionalized benzoic acids, followed by purification via recrystallization. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key concern for users querying "how to verify benzoic acid derivatives purity." The compound’s melting point (≈150–152°C) and solubility in polar organic solvents are frequently documented in technical datasheets.

From an industrial perspective, 914637-39-1 is pivotal in developing crop protection chemicals, addressing growing interest in "sustainable agrochemicals." Its trifluoromethyl moiety enhances herbicidal activity, a feature explored in studies on "fluorine in agrochemicals." Additionally, the compound’s role in material science, particularly in liquid crystal and polymer additives, is gaining traction among researchers investigating "high-performance materials."

Regulatory compliance and green chemistry principles are increasingly shaping the production of 2-Iodo-6-(trifluoromethyl)benzoic acid. Queries like "eco-friendly synthesis of halogenated aromatics" reflect this shift. Manufacturers now emphasize catalytic methods over stoichiometric processes, reducing waste generation—a priority for users searching "green synthetic routes for CAS 914637-39-1."

In conclusion, 2-Iodo-6-(trifluoromethyl)benzoic acid (CAS 914637-39-1) exemplifies the intersection of innovation and practical application in organic chemistry. Its versatility across pharmaceuticals, agrochemicals, and advanced materials ensures its continued prominence in scientific literature and industrial workflows.

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